Cas no 5747-07-9 (3,5-Hexadien-1-ol)

3,5-Hexadien-1-ol structure
3,5-Hexadien-1-ol structure
Product Name:3,5-Hexadien-1-ol
CAS No:5747-07-9
MF:C6H10O
MW:98.1430020332336
CID:345256
PubChem ID:5314828
Update Time:2025-04-19

3,5-Hexadien-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3,5-Hexadien-1-ol
    • 3,5-Hexadien-1-ol, (3E)-
    • (3E)-hexa-3,5-dien-1-ol
    • EN300-371808
    • ghl.PD_Mitscher_leg0.1006
    • 5747-07-9
    • 3,5-hexadienol
    • 73670-87-8
    • CS-0530524
    • (e)-hexa-3,5-dien-1-ol
    • Inchi: 1S/C6H10O/c1-2-3-4-5-6-7/h2-4,7H,1,5-6H2/b4-3+
    • InChI Key: SAXBDVYNGGCITG-ONEGZZNKSA-N
    • SMILES: OCC/C=C/C=C

Computed Properties

  • Exact Mass: 98.0732
  • Monoisotopic Mass: 98.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 64.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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